Cas no 847229-82-7 (BENZENESULFONAMIDE, 2-AMINO-3-HYDROXY-5-NITRO-)
847229-82-7 structure
Product Name:BENZENESULFONAMIDE, 2-AMINO-3-HYDROXY-5-NITRO-
CAS No:847229-82-7
MF:C6H7N3O5S
MW:233.201879739761
CID:3377410
PubChem ID:86034608
Update Time:2025-04-21
BENZENESULFONAMIDE, 2-AMINO-3-HYDROXY-5-NITRO- Chemical and Physical Properties
Names and Identifiers
-
- BENZENESULFONAMIDE, 2-AMINO-3-HYDROXY-5-NITRO-
- DTXSID201260419
- 847229-82-7
- 2-Amino-3-hydroxy-5-nitrobenzenesulfonamide
-
- Inchi: 1S/C6H7N3O5S/c7-6-4(10)1-3(9(11)12)2-5(6)15(8,13)14/h1-2,10H,7H2,(H2,8,13,14)
- InChI Key: QQTHWPRBVMZCBQ-UHFFFAOYSA-N
- SMILES: C1(S(N)(=O)=O)=CC([N+]([O-])=O)=CC(O)=C1N
Computed Properties
- Exact Mass: 233.01064151Da
- Monoisotopic Mass: 233.01064151Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 161Ų
BENZENESULFONAMIDE, 2-AMINO-3-HYDROXY-5-NITRO- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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